propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate

• IUPAC Name: propyl 4-[(3-methylphenyl)carbamothioylamino]benzoate
• InChI: InChI=1S/C18H20N2O2S/c1-3-11-22-17(21)14-7-9-15(10-8-14)19-18(23)20-16-6-4-5-13(2)12-16/h4-10,12H,3,11H2,1-2H3,(H2,19,20,23)
• InChI Key: GVTMKWJDDYXYTH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)NC(=S)NC2=CC=CC(=C2)C
• Molecular Formula: C18H20N2O2S
• Molecular Weight: 328.4 g/mol

Description

Propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate, also known as PMT, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a member of the thioamide family and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate is not fully understood, but it is believed to involve the inhibition of carbonic anhydrase II. This enzyme plays a key role in the production of bicarbonate ions, which are important for maintaining the pH balance of the body. By inhibiting this enzyme, propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate may disrupt the pH balance and lead to physiological effects.
Biochemical and Physiological Effects:
Studies have shown that propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate has a variety of biochemical and physiological effects. In addition to its inhibition of carbonic anhydrase II, propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate has been found to inhibit the activity of other enzymes and receptors in the body. It has also been shown to have effects on the cardiovascular and nervous systems.

Advantages and Limitations for Lab Experiments

Propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate has several advantages for use in scientific research. It is relatively easy to synthesize and can be obtained in high purity. However, there are also limitations to its use. propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate is not very soluble in water, which can make it difficult to work with in aqueous solutions. It also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate. One area of interest is the development of propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate-based therapies for the treatment of conditions such as glaucoma and epilepsy. Another area of interest is the study of propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate's effects on other enzymes and receptors in the body. Additionally, further research is needed to fully understand the mechanism of action of propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate and its potential applications in scientific research.

Scientific Research Applications

Propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. One study found that propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate inhibited the activity of the enzyme carbonic anhydrase II, which plays a role in the regulation of acid-base balance in the body. This finding suggests that propyl 4-({[(3-methylphenyl)amino]carbonothioyl}amino)benzoate may have potential therapeutic applications in the treatment of conditions such as glaucoma and epilepsy.